Cas no 313990-48-6 (3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-)

3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro- structure
313990-48-6 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-
CAS No:313990-48-6
MF:C10H11N3S
MW:205.279440164566
CID:1452559
Update Time:2024-08-25

3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-
    • Inchi: 1S/C10H11N3S/c1-6-3-7(2)5-8(4-6)9-11-10(14)13-12-9/h3-5H,1-2H3,(H2,11,12,13,14)
    • InChI Key: MSYNUJHWLVNRIN-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC(C)=CC(C)=C2)=NC(=S)N1

Computed Properties

  • Exact Mass: 205.06753

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 317.5±52.0 °C(Predicted)
  • PSA: 36.42
  • pka: 8.44±0.20(Predicted)
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